Cas no 2092039-81-9 ((3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol)

• Product Name: (3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol
• CAS No: 2092039-81-9
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 5042073
• Update Time: 2025-06-30

(3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol, 3-(3-thienyl)-
• (3-(Thiophen-3-yl)-1H-pyrazol-4-yl)methanol
• (3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol

• Inchi： 1S/C8H8N2OS/c11-4-7-3-9-10-8(7)6-1-2-12-5-6/h1-3,5,11H,4H2,(H,9,10)
• InChI Key： GCIXTJWPQNEALG-UHFFFAOYSA-N
• SMILES： N1C=C(CO)C(C2C=CSC=2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol

Comprehensive Overview of (3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol (CAS No. 2092039-81-9)

The compound (3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol, identified by its CAS number 2092039-81-9, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. This molecule features a thiophene ring fused with a pyrazole core, further functionalized with a hydroxymethyl group. Its unique structural attributes make it a promising candidate for applications ranging from drug discovery to advanced material synthesis. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like (3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol has surged, driven by their versatility in medicinal chemistry. The thiophene moiety, a sulfur-containing aromatic ring, is known for its electron-rich properties, which enhance binding affinity in drug design. Meanwhile, the pyrazole ring is a privileged structure in pharmaceuticals, often associated with anti-inflammatory, antimicrobial, and anticancer activities. The addition of a hydroxymethyl group introduces polarity, improving solubility and enabling further chemical modifications. These characteristics align with current trends in fragment-based drug discovery and rational drug design, where modular building blocks are essential.

The synthesis of CAS No. 2092039-81-9 typically involves multi-step organic reactions, including cyclization and functional group transformations. One common approach is the condensation of thiophene-3-carbaldehyde with hydrazine derivatives, followed by oxidation or reduction to introduce the methanol group. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been explored to optimize yield and purity. Such methodologies are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in modern synthetic chemistry.

From an industrial perspective, (3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol is valued for its potential in developing high-performance materials. Its conjugated system and heteroatom-rich structure make it suitable for organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. Additionally, its derivatization into metal-organic frameworks (MOFs) has been investigated for applications in catalysis and gas storage. These interdisciplinary applications highlight the compound's adaptability beyond traditional pharmaceutical uses.

Environmental and safety considerations are also critical when handling CAS No. 2092039-81-9. While not classified as hazardous, standard laboratory precautions—such as proper ventilation and personal protective equipment—are recommended during synthesis or handling. Regulatory compliance with REACH and FDA guidelines ensures its safe use in research and development. This aligns with the growing emphasis on green chemistry and sustainable practices in chemical manufacturing.

In summary, (3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanol (CAS No. 2092039-81-9) represents a multifaceted compound with broad applications in drug discovery, material science, and beyond. Its structural features, synthetic accessibility, and functional versatility position it as a valuable asset in both academic and industrial settings. As research continues to uncover new properties and applications, this compound is poised to remain a focal point in the evolving landscape of specialty chemicals.